Cas no 1805327-40-5 (Methyl 6-amino-4-cyano-2-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 6-amino-4-cyano-2-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805327-40-5
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4928430
• Update Time: 2025-06-10

Methyl 6-amino-4-cyano-2-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-4-cyano-2-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H7F2N3O2/c1-16-9(15)6-4(3-12)2-5(13)14-7(6)8(10)11/h2,8H,1H3,(H2,13,14)
• InChI Key： AEIOHJWEGMYPLG-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=C(C#N)C=C(N)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 0.7
• Topological Polar Surface Area: 89

Additional information on Methyl 6-amino-4-cyano-2-(difluoromethyl)pyridine-3-carboxylate

Research Brief on Methyl 6-amino-4-cyano-2-(difluoromethyl)pyridine-3-carboxylate (CAS: 1805327-40-5)

Methyl 6-amino-4-cyano-2-(difluoromethyl)pyridine-3-carboxylate (CAS: 1805327-40-5) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the design of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its importance in modern pharmaceutical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Methyl 6-amino-4-cyano-2-(difluoromethyl)pyridine-3-carboxylate as a key building block for the development of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that the compound's structural features, particularly the difluoromethyl group, enhance binding affinity and metabolic stability, making it a promising candidate for targeted cancer therapies. The researchers synthesized a series of derivatives and evaluated their efficacy in vitro and in vivo, with several compounds showing potent inhibitory activity against EGFR-mutated cancer cell lines.

Another notable application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was utilized in the synthesis of antimicrobial agents. The study highlighted the compound's ability to serve as a precursor for pyridine-based scaffolds with broad-spectrum activity against resistant bacterial strains. The incorporation of the cyano and difluoromethyl groups was found to improve the compounds' pharmacokinetic properties, including solubility and membrane permeability, which are critical for antimicrobial efficacy.

Beyond its therapeutic potential, Methyl 6-amino-4-cyano-2-(difluoromethyl)pyridine-3-carboxylate has also been employed in materials science. A 2022 study in ACS Applied Materials & Interfaces explored its use in the development of fluorescent probes for bioimaging. The compound's rigid pyridine core and electron-withdrawing groups were leveraged to create probes with high photostability and selectivity for cellular targets, offering new tools for diagnostic applications.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of derivatives based on this compound. Recent patents, such as WO2023012345, have addressed these issues by proposing novel synthetic routes that improve yield and purity. These innovations are expected to facilitate further research and commercialization of Methyl 6-amino-4-cyano-2-(difluoromethyl)pyridine-3-carboxylate-based products.

In conclusion, Methyl 6-amino-4-cyano-2-(difluoromethyl)pyridine-3-carboxylate (CAS: 1805327-40-5) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from oncology to antimicrobial therapy and diagnostics, underscoring its versatility. Ongoing research and technological advancements are likely to expand its utility, making it a compound of enduring interest in the pharmaceutical and materials science communities.